Cas no 2137902-76-0 (5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile)

• Product Name: 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile
• CAS No: 2137902-76-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6309798
• PubChem ID: 165447680
• Update Time: 2025-05-20

5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2137902-76-0
• 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile
• EN300-700150
• 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile

• Inchi： 1S/C13H13NO2/c14-8-12-13(16-12)6-11(7-13)15-9-10-4-2-1-3-5-10/h1-5,11-12H,6-7,9H2
• InChI Key： UFMUDHDSFIPMNK-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CC(C2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile

Introduction to 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile (CAS No. 2137902-76-0)

5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This spirocyclic ether derivative, characterized by a nitrile group and a benzyloxy substituent, presents a promising scaffold for the development of novel therapeutic agents. The compound’s molecular architecture, featuring an oxaspiro ring system, contributes to its distinct chemical reactivity and potential biological activity, making it a subject of intense study in synthetic organic chemistry and drug discovery.

The CAS No. 2137902-76-0 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in academic and industrial research settings. The oxaspiro[2.3]hexane core is a key feature that distinguishes this molecule from other similar derivatives, offering unique steric and electronic properties that can be exploited in the design of bioactive molecules. The presence of both a benzyloxy group and a nitrile group introduces multiple sites for functionalization, enabling chemists to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug development. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile structure combines the advantages of an oxaspiro ring with additional functional groups, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The nitrile group can undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides, while the benzyloxy group can be easily modified through oxidation or coupling reactions. These reactivity patterns allow researchers to explore diverse chemical pathways for derivatization, enabling the creation of libraries of analogs with tailored biological activities.

Recent studies have highlighted the potential of spirocyclic ethers as scaffolds for antiviral and anticancer agents. The rigid framework of these compounds can mimic natural product structures known to interact with biological targets effectively. For instance, modifications of the oxaspiro core have shown promise in inhibiting enzymes involved in viral replication or cancer cell proliferation. The 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile derivative could serve as a starting point for developing such agents, leveraging its unique structural features.

The benzyloxy group in particular has been implicated in enhancing drug bioavailability and metabolic stability. By incorporating this moiety, researchers can improve the pharmacokinetic properties of drug candidates, ensuring better absorption and reduced degradation in vivo. This makes 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile an intriguing candidate for further exploration in drug design.

Moreover, the nitrile group offers another layer of functionality that can be exploited for therapeutic purposes. Nitriles are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. By integrating this group into a spirocyclic framework, scientists may uncover novel mechanisms of action that could lead to breakthroughs in treating various diseases.

The synthesis of 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to achieve the desired structure efficiently. These methods not only highlight the progress in synthetic methodologies but also underscore the compound’s potential as a building block for more complex molecules.

In conclusion, 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile (CAS No. 2137902-76-0) is a structurally unique and functionally versatile compound with significant implications for pharmaceutical research. Its combination of an oxaspiro core with benzyloxy and nitrile substituents makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, 5-(Benzyloxy)-1-oxaspiro[2.3]hexane-2-carbonitrile is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.